![molecular formula C15H19N3O3S2 B269430 3,3-dimethyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}butanamide](/img/structure/B269430.png)
3,3-dimethyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}butanamide
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Overview
Description
3,3-dimethyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}butanamide is a synthetic compound that belongs to the class of sulfonamides. It is commonly used in scientific research as a biochemical tool to study the effects of sulfonamides on various physiological processes. The compound has been found to have a wide range of applications in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of 3,3-dimethyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}butanamide involves the inhibition of carbonic anhydrase, an enzyme that catalyzes the reversible conversion of carbon dioxide and water to bicarbonate and protons. By inhibiting carbonic anhydrase, the compound disrupts the acid-base balance in the body, leading to a decrease in the production of acid and an increase in the production of bicarbonate.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include a decrease in the production of acid, an increase in the production of bicarbonate, and a decrease in the activity of carbonic anhydrase. The compound has also been shown to have antifungal and antibacterial activity.
Advantages and Limitations for Lab Experiments
The advantages of using 3,3-dimethyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}butanamide in lab experiments include its potent inhibitory activity against carbonic anhydrase, its antifungal and antibacterial activity, and its ability to disrupt the acid-base balance in the body. However, the compound has some limitations, including its potential toxicity and the need for careful handling and disposal.
Future Directions
There are many potential future directions for research involving 3,3-dimethyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}butanamide. Some possible areas of investigation include the development of new sulfonamide compounds with improved activity and selectivity, the study of the compound's effects on other physiological processes, and the exploration of its potential as a therapeutic agent for the treatment of various diseases. Additionally, further research is needed to better understand the toxicity and safety of the compound, as well as its potential environmental impact.
Synthesis Methods
The synthesis of 3,3-dimethyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}butanamide involves the reaction of 4-amino-2-(methylthio)thiazole with 4-nitrobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then reduced using lithium aluminum hydride to yield the final compound.
Scientific Research Applications
3,3-dimethyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}butanamide has been extensively used in scientific research to study the effects of sulfonamides on various physiological processes. It has been found to exhibit potent inhibitory activity against carbonic anhydrase, an enzyme that plays a key role in the regulation of acid-base balance in the body. The compound has also been shown to have antifungal and antibacterial activity.
properties
Molecular Formula |
C15H19N3O3S2 |
---|---|
Molecular Weight |
353.5 g/mol |
IUPAC Name |
3,3-dimethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]butanamide |
InChI |
InChI=1S/C15H19N3O3S2/c1-15(2,3)10-13(19)17-11-4-6-12(7-5-11)23(20,21)18-14-16-8-9-22-14/h4-9H,10H2,1-3H3,(H,16,18)(H,17,19) |
InChI Key |
FKDGOTRAIMTFRU-UHFFFAOYSA-N |
SMILES |
CC(C)(C)CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CS2 |
Canonical SMILES |
CC(C)(C)CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CS2 |
Origin of Product |
United States |
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